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Introduction
Staphylococcus aureus is a leading cause of a wide array of infections, ranging from skin and

soft tissue infections to life-threatening conditions like bacteremia and endocarditis. The

emergence of multidrug-resistant strains, particularly methicillin-resistant S. aureus (MRSA),

has underscored the urgent need for novel antimicrobial agents. Sch 25393 is a fluorinated

analog of thiamphenicol, which has demonstrated improved antibacterial activity against strains

resistant to chloramphenicol and thiamphenicol due to enzymatic inactivation by

acetyltransferases[1]. This document provides a detailed protocol for conducting a time-kill

kinetic assay to evaluate the bactericidal or bacteriostatic activity of Sch 25393 against S.

aureus.

Time-kill kinetic assays are crucial in preclinical drug development to characterize the

pharmacodynamic properties of a new antimicrobial agent. These assays provide valuable

information on the concentration-dependent and time-dependent killing of bacteria, helping to

establish effective dosing regimens. The data presented herein is illustrative and serves to

provide a framework for the expected outcomes of such an experiment.

Data Presentation
The following tables summarize the hypothetical quantitative data from a time-kill kinetic assay

of Sch 25393 against a methicillin-susceptible S. aureus (MSSA) and a methicillin-resistant S.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1681536?utm_src=pdf-interest
https://www.benchchem.com/product/b1681536?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/6376457/
https://www.benchchem.com/product/b1681536?utm_src=pdf-body
https://www.benchchem.com/product/b1681536?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681536?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


aureus (MRSA) strain. The data is presented as the mean log10 CFU/mL at various time points

and concentrations of Sch 25393.

Table 1: Time-Kill Kinetics of Sch 25393 against S. aureus ATCC 29213 (MSSA)

Time
(hours)

Growth
Control
(log10
CFU/mL)

0.5x MIC
(log10
CFU/mL)

1x MIC
(log10
CFU/mL)

2x MIC
(log10
CFU/mL)

4x MIC
(log10
CFU/mL)

0 5.52 5.51 5.53 5.52 5.54

2 6.21 5.89 5.12 4.35 3.89

4 7.15 6.54 4.48 3.18 2.67

6 8.03 7.21 3.89 2.51 <2.00

8 8.76 7.98 3.15 <2.00 <2.00

12 9.12 8.54 2.67 <2.00 <2.00

24 9.34 8.98 <2.00 <2.00 <2.00

MIC of Sch 25393 against S. aureus ATCC 29213 was determined to be 4 µg/mL.

Table 2: Time-Kill Kinetics of Sch 25393 against S. aureus ATCC 43300 (MRSA)
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Time
(hours)

Growth
Control
(log10
CFU/mL)

0.5x MIC
(log10
CFU/mL)

1x MIC
(log10
CFU/mL)

2x MIC
(log10
CFU/mL)

4x MIC
(log10
CFU/mL)

0 5.58 5.57 5.59 5.58 5.60

2 6.32 6.01 5.25 4.51 4.03

4 7.28 6.87 4.63 3.42 2.89

6 8.19 7.65 4.01 2.78 <2.00

8 8.91 8.23 3.34 <2.00 <2.00

12 9.25 8.87 2.88 <2.00 <2.00

24 9.48 9.12 <2.00 <2.00 <2.00

MIC of Sch 25393 against S. aureus ATCC 43300 was determined to be 8 µg/mL.

Experimental Protocols
Determination of Minimum Inhibitory Concentration
(MIC)
Objective: To determine the lowest concentration of Sch 25393 that inhibits the visible growth

of S. aureus.

Materials:

Sch 25393

S. aureus strains (e.g., ATCC 29213, ATCC 43300)

Cation-adjusted Mueller-Hinton Broth (CAMHB)

96-well microtiter plates

Spectrophotometer
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Incubator (37°C)

Protocol:

Prepare a stock solution of Sch 25393 in a suitable solvent (e.g., DMSO) and dilute it in

CAMHB to the desired starting concentration.

Perform two-fold serial dilutions of Sch 25393 in the 96-well plate containing CAMHB.

Prepare a bacterial inoculum by suspending several colonies of S. aureus in saline to match

the turbidity of a 0.5 McFarland standard (approximately 1-2 x 10^8 CFU/mL).

Dilute the bacterial suspension in CAMHB to achieve a final concentration of approximately 5

x 10^5 CFU/mL in each well of the microtiter plate.

Include a positive control (no antibiotic) and a negative control (no bacteria).

Incubate the plates at 37°C for 18-24 hours.

The MIC is the lowest concentration of Sch 25393 at which no visible growth is observed.

Time-Kill Kinetic Assay
Objective: To evaluate the rate and extent of bactericidal activity of Sch 25393 against S.

aureus over time.

Materials:

Sch 25393

S. aureus strains

Cation-adjusted Mueller-Hinton Broth (CAMHB)

Sterile culture tubes or flasks

Incubator shaker (37°C, 200 rpm)

Sterile saline or phosphate-buffered saline (PBS)
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Tryptic Soy Agar (TSA) plates

Micropipettes and sterile tips

Protocol:

Prepare a bacterial culture by inoculating S. aureus into CAMHB and incubating at 37°C with

shaking until it reaches the early to mid-logarithmic phase of growth (approximately 1-2 x

10^8 CFU/mL).

Dilute the culture in fresh, pre-warmed CAMHB to a starting inoculum of approximately 5 x

10^5 CFU/mL.

Prepare culture tubes or flasks containing the diluted bacterial suspension and Sch 25393 at

concentrations of 0.5x, 1x, 2x, and 4x the predetermined MIC.

Include a growth control tube containing the bacterial suspension without any antibiotic.

Incubate all tubes at 37°C with constant agitation (200 rpm).

At specified time points (e.g., 0, 2, 4, 6, 8, 12, and 24 hours), withdraw an aliquot from each

tube.

Perform ten-fold serial dilutions of the collected aliquots in sterile saline or PBS.

Plate a defined volume (e.g., 100 µL) of the appropriate dilutions onto TSA plates.

Incubate the plates at 37°C for 18-24 hours.

Count the number of colonies on the plates to determine the number of viable bacteria

(CFU/mL) at each time point.

A bactericidal effect is generally defined as a ≥3-log10 reduction (99.9% killing) in CFU/mL

from the initial inoculum.
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Preparation

Experiment

Analysis

Result

1. Determine MIC of Sch 25393

2. Prepare S. aureus Inoculum
(Log Phase, ~5x10^5 CFU/mL)

3. Set up Test Tubes:
- Growth Control

- 0.5x, 1x, 2x, 4x MIC

4. Incubate at 37°C with Shaking

5. Sample at Time Points
(0, 2, 4, 6, 8, 12, 24h)

6. Serial Dilution

7. Plate on TSA

8. Incubate & Count CFUs

9. Plot log10 CFU/mL vs. Time
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Caption: Workflow for the Time-Kill Kinetic Assay of Sch 25393 against S. aureus.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Note & Protocol: Time-Kill Kinetic Assay of
Sch 25393 Against Staphylococcus aureus]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681536#time-kill-kinetic-assay-of-sch-25393-
against-s-aureus]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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